Cas no 54118-72-8 (4-Methoxy-4'-thiomethylbenzophenone)

4-Methoxy-4'-thiomethylbenzophenone structure
54118-72-8 structure
Product Name:4-Methoxy-4'-thiomethylbenzophenone
CAS No:54118-72-8
MF:C15H14O2S
MW:258.335463047028
CID:880188
PubChem ID:21476634
Update Time:2025-04-19

4-Methoxy-4'-thiomethylbenzophenone Chemical and Physical Properties

Names and Identifiers

    • LogP
    • (4-methoxyphenyl)-(4-methylsulfanylphenyl)methanone
    • 4-METHOXY-4'-METHYLTHIOBENZOPHENONE
    • 4-Methoxy-4'-thiomethylbenzophenone
    • 54118-72-8
    • AKOS016018311
    • MFCD07698794
    • DTXSID10614399
    • SCHEMBL8392486
    • (4-Methoxyphenyl)[4-(methylsulfanyl)phenyl]methanone
    • MDL: MFCD07698794
    • Inchi: 1S/C15H14O2S/c1-17-13-7-3-11(4-8-13)15(16)12-5-9-14(18-2)10-6-12/h3-10H,1-2H3
    • InChI Key: MBBNMEDIJUBJMA-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=CC=1)C(C1C=CC(=CC=1)OC)=O

Computed Properties

  • Exact Mass: 258.07152
  • Monoisotopic Mass: 258.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • PSA: 26.3

4-Methoxy-4'-thiomethylbenzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
103353-2g
4-Methoxy-4'-thiomethylbenzophenone
54118-72-8
2g
8955CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
103353-1g
4-Methoxy-4'-thiomethylbenzophenone
54118-72-8
1g
5184CNY 2021-05-07
Fluorochem
201585-1g
4-methoxy-4'-thiomethylbenzophenone
54118-72-8 97%
1g
£340.00 2022-03-01
Fluorochem
201585-2g
4-methoxy-4'-thiomethylbenzophenone
54118-72-8 97%
2g
£624.00 2022-03-01
Fluorochem
201585-5g
4-methoxy-4'-thiomethylbenzophenone
54118-72-8 97%
5g
£1120.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
103353-2g
4-Methoxy-4'-thiomethylbenzophenone
54118-72-8
2g
8955.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
103353-1g
4-Methoxy-4'-thiomethylbenzophenone
54118-72-8
1g
5184.0CNY 2021-07-13
TRC
M343733-20mg
4-Methoxy-4'-thiomethylbenzophenone
54118-72-8
20mg
$ 50.00 2022-06-03
TRC
M343733-40mg
4-Methoxy-4'-thiomethylbenzophenone
54118-72-8
40mg
$ 70.00 2022-06-03
TRC
M343733-200mg
4-Methoxy-4'-thiomethylbenzophenone
54118-72-8
200mg
$ 295.00 2022-06-03
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd